Cas no 10546-36-8 (2-phenanthren-2-ylacetamide)
2-phenanthren-2-ylacetamide structure
Product Name:2-phenanthren-2-ylacetamide
CAS No:10546-36-8
MF:C16H13NO
MW:235.280524015427
CID:1153902
PubChem ID:12605892
Update Time:2025-04-20
2-phenanthren-2-ylacetamide Chemical and Physical Properties
Names and Identifiers
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- 2-phenanthren-2-ylacetamide
- 10546-36-8
- DTXSID70504186
- 2-(PHENANTHREN-2-YL)ACETAMIDE
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- Inchi: 1S/C16H13NO/c17-16(18)10-11-5-8-15-13(9-11)7-6-12-3-1-2-4-14(12)15/h1-9H,10H2,(H2,17,18)
- InChI Key: DBYVKEHCCYJXRV-UHFFFAOYSA-N
- SMILES: O=C(CC1C=CC2C3C=CC=CC=3C=CC=2C=1)N
Computed Properties
- Exact Mass: 235.099714038g/mol
- Monoisotopic Mass: 235.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 314
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 43.1Ų
2-phenanthren-2-ylacetamide Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
10546-36-8 (2-phenanthren-2-ylacetamide) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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